Cas no 893577-81-6 (tert-butyl(3-chlorophenyl)methylamine)

• Product Name: tert-butyl(3-chlorophenyl)methylamine
• CAS No: 893577-81-6
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 858957
• PubChem ID: 4719204
• Update Time: 2025-05-22

tert-butyl(3-chlorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-Chlorobenzyl)-2-methylpropan-2-amine
• N-[(3-chlorophenyl)methyl]-2-methylpropan-2-amine
• N-(3-chlorobenzyl)-2-methyl-2-propanamine(SALTDATA: HCl)
• tert-butyl(3-chlorophenyl)methylamine
• N-(3-Chlorobenzyl)-2-methyl-2-propanamine
• EN300-161169
• AKOS000142740
• CS-0272742
• C78546
• 893577-81-6
• N-(tert-butyl)-N-(3-chlorobenzyl)amine
• tert-butyl[(3-chlorophenyl)methyl]amine
• SCHEMBL10294061
• N-(3-Chlorophenylmethyl)tert-butylamine
• AN-465/42886858
• DTXSID60405931

• MDL： MFCD07407417
• Inchi： 1S/C11H16ClN/c1-11(2,3)13-8-9-5-4-6-10(12)7-9/h4-7,13H,8H2,1-3H3
• InChI Key： CGDOIYYAZQBJSM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC(C)(C)C

Computed Properties

• Exact Mass: 197.09700
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.026
• Boiling Point: 252.6°C at 760 mmHg
• Flash Point: 106.6°C
• Refractive Index: 1.515
• PSA: 12.03000
• LogP: 3.61900

Additional information on tert-butyl(3-chlorophenyl)methylamine

tert-butyl(3-chlorophenyl)methylamine: A Comprehensive Overview

tert-butyl(3-chlorophenyl)methylamine, also known by its CAS number 893577-81-6, is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound, characterized by its unique structure featuring a tert-butyl group, a chlorophenyl ring, and a methylamine moiety, exhibits intriguing chemical properties and potential applications.

The molecular formula of tert-butyl(3-chlorophenyl)methylamine is C₁₂H₁₇ClN, with a molecular weight of approximately 215.7 g/mol. Its structure consists of a tert-butyl group (-C(CH₃)₃) attached to a methylamine (-CH₂NH₂) moiety, which is further connected to a chlorophenyl ring (C₆H₄Cl). This combination of functional groups imparts the compound with unique reactivity and physical properties.

In terms of physical properties, tert-butyl(3-chlorophenyl)methylamine exists as a solid at room temperature and has a melting point of around 65°C. Its boiling point is significantly higher due to the presence of hydrogen bonding in the amine group, making it suitable for various high-temperature applications. The compound is also sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate.

The synthesis of CAS 893577-81-6 typically involves multi-step reactions, often starting from chlorobenzene derivatives. One common approach involves nucleophilic substitution reactions where the amine group is introduced via reductive amination or direct alkylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

Tert-butyl(3-chlorophenyl)methylamine's chemical versatility makes it an invaluable intermediate in organic synthesis. It serves as a key building block in the construction of complex molecules, particularly in drug discovery and agrochemical development. For instance, its ability to undergo various nucleophilic substitutions and condensation reactions facilitates the creation of bioactive compounds with potential therapeutic applications.

In the realm of materials science, this compound has found applications in polymer chemistry as a crosslinking agent and in the formulation of advanced materials such as thermosetting resins. Its role in enhancing material durability and mechanical properties has been highlighted in recent studies focusing on sustainable polymer development.

The latest research on CAS 893577-81-6 has explored its potential in green chemistry initiatives. Scientists have demonstrated its utility as a catalyst in asymmetric synthesis reactions, offering an eco-friendly alternative to traditional metal-based catalysts. Additionally, investigations into its biodegradation pathways have provided insights into its environmental impact, paving the way for more sustainable industrial practices.

In conclusion, tert-butyl(3-chlorophenyl)methylamine (CAS 893577-81-6) stands out as a pivotal compound with diverse applications across multiple disciplines. Its structural features and reactivity continue to drive innovative research directions, underscoring its importance in modern chemical science.